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Compound of Interest

Compound Name: Azamethonium

Cat. No.: B1200812 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Azamethonium bromide is a synthetic bis-quaternary ammonium compound that acts as a

potent antagonist of nicotinic acetylcholine receptors (nAChRs).[1] It functions as a ganglionic

blocker, interrupting neurotransmission at the postganglionic neurons of both the sympathetic

and parasympathetic nervous systems.[1] In a research context, Azamethonium bromide is

utilized as a neurotoxin to study the effects of nAChR blockade.[2] For instance, it has

demonstrated significant cytotoxicity in Neuro-2a neuroblastoma cells, with a reported IC50 of

less than 10 µM.[2] These application notes provide detailed protocols for the preparation,

storage, and handling of Azamethonium bromide stock solutions to ensure consistency and

accuracy in experimental settings.

Physicochemical and Pharmacological Properties
A summary of the key properties of Azamethonium bromide is presented in the table below.

This information is essential for accurate stock solution preparation and experimental design.
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Property Value Reference

Molecular Formula C₁₃H₃₃Br₂N₃ [1][2]

Molecular Weight 391.23 g/mol [1][2]

Appearance
White to off-white crystalline

powder

Mechanism of Action

Nicotinic acetylcholine receptor

(nAChR) antagonist;

ganglionic blocker

[1]

Quantitative Data Summary
The following table summarizes the available, albeit limited, quantitative data regarding the

solubility of Azamethonium bromide and related compounds, along with typical experimental

concentrations.
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Parameter Solvent/Condition Value
Notes and
Citations

Solubility

(Hexamethonium

bromide)

Water 100 mg/mL

Data for the related

compound

Hexamethonium

bromide. A solubility

test for Azamethonium

bromide is

recommended.

Solubility

(Hexamethonium

bromide)

DMSO 16 mg/mL

Data for the related

compound

Hexamethonium

bromide.[3]

Solubility

(Hexamethonium

bromide)

Ethanol 33 mg/mL

Data for the related

compound

Hexamethonium

bromide.[3]

Typical In Vitro

Concentration

Cell culture (Neuro-2a

cells)
< 10 µM (IC₅₀) [2]

Storage of Stock

Solutions

(Hexamethonium

bromide)

Reconstituted in water
Stable for up to 3

months at -20°C

Aqueous Solution

Stability

(Hexamethonium

bromide)

In PBS (pH 7.2)

Not recommended for

storage for more than

one day

[4]

Note: Specific solubility and stability data for Azamethonium bromide are not readily available.

The provided solubility data is for the structurally similar compound Hexamethonium bromide

and should be used as a guideline. It is strongly recommended to perform a small-scale

solubility test before preparing a large volume of stock solution.
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Experimental Protocols
Safety Precautions
Azamethonium bromide is a potent neurotoxin and should be handled with care.[2] Wear

appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and

gloves. Handle the powdered form in a chemical fume hood to avoid inhalation.

Protocol 1: Preparation of a 10 mM Aqueous Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Azamethonium bromide

in sterile water. This is a common starting concentration for subsequent dilutions for cell culture

experiments.

Materials:

Azamethonium bromide powder (MW: 391.23 g/mol )

Sterile, deionized, and purified water (e.g., Milli-Q or equivalent)

Sterile conical tubes (15 mL or 50 mL)

Calibrated analytical balance

Spatula

Vortex mixer

Sterile syringe filter (0.22 µm)

Sterile microcentrifuge tubes for aliquots

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of Azamethonium bromide needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
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Mass (g) = 0.010 mol/L x 0.010 L x 391.23 g/mol = 0.0391 g = 39.1 mg

Weigh the compound: In a chemical fume hood, carefully weigh 39.1 mg of Azamethonium
bromide powder using an analytical balance and transfer it to a sterile conical tube.

Dissolution: Add a small amount of sterile water (e.g., 5 mL) to the conical tube. Vortex

thoroughly to dissolve the powder. Once dissolved, add sterile water to reach the final

volume of 10 mL.

Sterilization: To ensure the sterility of the stock solution for cell culture applications, filter the

solution through a 0.22 µm syringe filter into a new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes

(e.g., 100 µL or 500 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw

cycles. Store the aliquots at -20°C. Based on data for Hexamethonium bromide, the frozen

stock solution should be stable for up to 3 months. For immediate use in experiments,

aqueous solutions should be prepared fresh.[4]

Protocol 2: Preparation of a High-Concentration Stock
Solution in an Organic Solvent
For experiments requiring a higher concentration stock or to avoid aqueous instability, an

organic solvent like DMSO can be used.

Materials:

Azamethonium bromide powder (MW: 391.23 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile conical tubes with solvent-resistant caps

Calibrated analytical balance

Spatula

Vortex mixer
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Sterile microcentrifuge tubes for aliquots

Procedure:

Determine the desired concentration and volume: Based on the solubility of the related

compound Hexamethonium bromide in DMSO (16 mg/mL), a conservative starting

concentration for Azamethonium bromide would be 10 mg/mL.

Weigh the compound: In a chemical fume hood, weigh the desired amount of

Azamethonium bromide and transfer it to a sterile conical tube. For example, for 1 mL of a

10 mg/mL solution, weigh 10 mg of the powder.

Dissolution: Add the desired volume of anhydrous, sterile-filtered DMSO to the conical tube.

Vortex until the compound is completely dissolved. Gentle warming may be applied if

necessary, but the stability of Azamethonium bromide to heat is unknown.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile

microcentrifuge tubes. Store the aliquots at -20°C, protected from light and moisture.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing Azamethonium bromide stock solution.
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Azamethonium Bromide Signaling Pathway
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Caption: Antagonistic action of Azamethonium bromide on nAChR signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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